Cas no 110346-68-4 (Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester)

Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester structure
110346-68-4 structure
Product Name:Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester
CAS No:110346-68-4
MF:C11H21NO4
MW:231.28874373436
CID:1193332
Update Time:2024-08-05

Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester
    • Inchi: 1S/C11H21NO4/c1-10(2,6-9(13)16-5)7-11(3,4)8-12(14)15/h6-8H2,1-5H3
    • InChI Key: LBZJAHFVYRKFQK-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)CC(C)(C)CC(C)(C)C[N+]([O-])=O

Computed Properties

  • Exact Mass: 231.14713

Experimental Properties

  • Density: 1.021±0.06 g/cm3(Predicted)
  • Boiling Point: 288.6±23.0 °C(Predicted)
  • PSA: 69.44
  • pka: 8.84±0.50(Predicted)
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